Cas no 87321-84-4 (methyl 8-(oxiran-2-yl)octanoate)

methyl 8-(oxiran-2-yl)octanoate structure
87321-84-4 structure
Product Name:methyl 8-(oxiran-2-yl)octanoate
CAS No:87321-84-4
Molecular Formula:C11H20O3
Molecular Weight:200.274703979492
MDL:MFCD32694091
CID:2810022
PubChem ID:10932478

methyl 8-(oxiran-2-yl)octanoate Properties

Names and Identifiers

    • methyl 8-(oxiran-2-yl)octanoate
    • Methyl 2-oxiraneoctanoate (ACI)
    • Oxiraneoctanoic acid, methyl ester (9CI)
    • Methyl 9,10-epoxy caprate
    • Methyl 9,10-epoxydecanoate
    • 2-Oxiraneoctanoic acid, methyl ester
    • AS-81797
    • 87321-84-4
    • SCHEMBL18530674
    • E81048
    • CS-0084338
    • EN300-33325865
    • Oxiraneoctanoic acid, methyl ester
    • DTXSID30448794
    • MDL： MFCD32694091
    • InChIKey： JMKMKVPLEQYRBF-UHFFFAOYSA-N
    • Inchi： 1S/C11H20O3/c1-13-11(12)8-6-4-2-3-5-7-10-9-14-10/h10H,2-9H2,1H3
    • SMILES： O=C(CCCCCCCC1CO1)OC

Computed Properties

  • Exact Mass: 200.14124450g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 9
  • Monoisotopic Mass: 200.14124450g/mol
  • Heavy Atom Count: 14
  • Complexity: 168
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.8Ų

methyl 8-(oxiran-2-yl)octanoate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P004P4P-50mg
Oxiraneoctanoic acid, methyl ester
 87321-84-4 95%
50mg
 $2408.00 2024-04-20
Aaron
AR004PD1-50mg
Oxiraneoctanoic acid, methyl ester
 87321-84-4 98%
50mg
 $1789.00
Chemenu
CM542366-50mg
Methyl 8-(oxiran-2-yl)octanoate
 87321-84-4 98%
50mg
 $*** 2023-05-29
Enamine
EN300-33325865-0.05g
methyl 8-(oxiran-2-yl)octanoate
 87321-84-4 95.0%
0.05g
 $827.0 2025-03-18
eNovation Chemicals LLC
Y1256584-50mg
Oxiraneoctanoic acid, methyl ester
 87321-84-4 98%
50mg
 $2195 2022-10-17
Key Organics Ltd
AS-81797-50MG
Oxiraneoctanoic acid, methyl ester
 87321-84-4 >97%
50mg
 £1744.85 2025-02-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1154978-50mg
Methyl 8-(oxiran-2-yl)octanoate
 87321-84-4 98%
50mg
 ￥18596.00

methyl 8-(oxiran-2-yl)octanoate Synthesis

Synthetic Circuit 1

25601-41-6 25601-41-6
87321-84-4 87321-84-4
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  1 h, rt
1.2 Reagents: Sodium bicarbonate ,  Sodium thiosulfate Solvents: Water
Reference
Synthesis and antitumor activity of C-9 epimers of the tetrahydrofuran containing acetogenin 4-deoxyannoreticuin
Wang, Feng; et al, Bioorganic & Medicinal Chemistry, 2008, 16(18), 8413-8418

methyl 8-(oxiran-2-yl)octanoate Raw materials

methyl 8-(oxiran-2-yl)octanoate Preparation Products

methyl 8-(oxiran-2-yl)octanoate Related Literature

Related Categories

87321-84-4 (methyl 8-(oxiran-2-yl)octanoate) Related Products

Recommended suppliers
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.100kes.com/en
BIOOKE MICROELECTRONICS CO.,LTD
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd